Ethyl 3-(4-aminobenzylsulfonyl)propanoate

• Molecular Formula: C12H17NO4S
• Molecular Weight: 271.33 g/mol
• IUPAC Name: ethyl 3-[(4-aminophenyl)methylsulfonyl]propanoate
• InChI: InChI=1S/C12H17NO4S/c1-2-17-12(14)7-8-18(15,16)9-10-3-5-11(13)6-4-10/h3-6H,2,7-9,13H2,1H3
• InChI Key: JMPKWCRRLGXRJN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCS(=O)(=O)CC1=CC=C(C=C1)N

Description

Ethyl 3-(4-aminobenzylsulfonyl)propanoate is a useful research compound. Its molecular formula is C12H17NO4S and its molecular weight is 271.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of ethyl 3-(4-nitrobenzylsulfonyl)propanoate (Intermediate 41, 3.9 g; 12.9 mmol) in EtOAc (100 ml) and ethanol (200 ml) was treated with palladium (400 mg, 5% on C). The mixture was stirred under hydrogen for 5 hours, filtered and the solvent removed in vacuo to give the title compound as an off-white solid (3.5 g, quant).